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For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexabutyldistannane, also known as bis(tributyltin), is an organotin compound with the

chemical formula C24H54Sn2. It is a versatile reagent in organic synthesis, notably in

palladium-catalyzed cross-coupling reactions (Stille coupling), deoxygenation, and

desulfurization reactions.[1] A thorough understanding of its physical properties is crucial for its

safe handling, application in chemical processes, and for the development of new synthetic

methodologies. This guide provides a comprehensive overview of the key physical

characteristics of Hexabutyldistannane, supported by available data and general experimental

considerations.

Physical and Chemical Properties
Hexabutyldistannane is a clear, colorless to slightly yellow liquid at room temperature.[2][3] It

is characterized by its insolubility in water and sensitivity to air and moisture.[1][4]

Tabulated Physical Properties
The following tables summarize the key physical properties of Hexabutyldistannane compiled

from various sources.
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General Properties

Chemical Formula C24H54Sn2[1][4]

Molecular Weight 580.11 g/mol [2][4][5]

Appearance Clear colorless to slightly yellow liquid[2][3]

Odor Mild, characteristic[6]

Thermal and Physical Constants

Boiling Point 197-198 °C at 10 mmHg[2][3][4][7]

194 °C at 4 mmHg

Melting Point Not available (liquid at room temperature)[8]

Density 1.148 g/mL at 25 °C[2][3][5][9]

Refractive Index (n20/D) 1.512[3][4][5]

1.5105-1.5145 at 20 °C[1]

Flash Point 110 °C (230 °F)[10]

124 °C[2][4]

130 °C[3][8]

Vapor Pressure < 0.01 hPa at 20 °C

Decomposition Temperature > 250 °C (> 482 °F)

Solubility

Water Insoluble/Immiscible[1][3][10]

Methanol Slightly soluble[4]

Experimental Protocols for Property Determination
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While detailed, step-by-step experimental protocols for the determination of each physical

property of Hexabutyldistannane are not extensively published in readily available literature,

this section outlines the general methodologies that are typically employed for such

measurements.

Determination of Boiling Point
The boiling point of Hexabutyldistannane is determined under reduced pressure due to its

high boiling point at atmospheric pressure, which could lead to decomposition.

Methodology:

Apparatus: A distillation apparatus equipped with a short-path distillation head, a calibrated

thermometer, a vacuum pump, and a manometer is used.

Procedure: A sample of Hexabutyldistannane is placed in the distillation flask. The system

is evacuated to the desired pressure (e.g., 10 mmHg). The sample is then heated gradually.

The temperature at which the liquid and vapor phases are in equilibrium, as indicated by a

steady condensation of vapor on the thermometer bulb, is recorded as the boiling point at

that specific pressure.

Determination of Density
The density of liquid Hexabutyldistannane can be measured using a pycnometer or a digital

density meter.

Methodology (using a pycnometer):

Calibration: The pycnometer is cleaned, dried, and its weight is accurately determined. It is

then filled with a reference liquid of known density (e.g., deionized water) at a specific

temperature (e.g., 25 °C), and the weight is recorded. The volume of the pycnometer is

calculated.

Measurement: The calibrated pycnometer is filled with Hexabutyldistannane at the same

temperature, and its weight is measured.

Calculation: The density of Hexabutyldistannane is calculated by dividing the mass of the

sample by the volume of the pycnometer.
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Determination of Refractive Index
The refractive index, a measure of how light propagates through the substance, is determined

using a refractometer.

Methodology:

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index.

Measurement: A few drops of Hexabutyldistannane are placed on the prism of the

refractometer. The instrument is adjusted to bring the dividing line between the light and dark

fields into sharp focus at the crosshairs.

Reading: The refractive index is read directly from the instrument's scale at a specified

temperature (e.g., 20 °C) and wavelength (usually the sodium D-line, 589 nm).

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for the synthesis and purification of

Hexabutyldistannane, as inferred from synthetic procedures for related organotin compounds.

[11]
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General Workflow for Hexabutyldistannane Synthesis and Purification
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Caption: A generalized workflow for the synthesis and purification of Hexabutyldistannane.
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Spectral Data
Spectroscopic data is essential for the structural elucidation and purity assessment of

Hexabutyldistannane.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H and 13C NMR spectra are

available for Hexabutyldistannane and are consistent with its structure, showing

characteristic signals for the butyl groups attached to the tin atoms.[3][12]

Infrared (IR) Spectroscopy: The IR spectrum of Hexabutyldistannane exhibits characteristic

C-H stretching and bending vibrations of the butyl groups.[12] The spectrum is typically

acquired using a neat sample between salt plates (capillary cell).[12]

Mass Spectrometry (MS): Mass spectral data for Hexabutyldistannane is available, often

obtained through Gas Chromatography-Mass Spectrometry (GC-MS), which can be used to

confirm its molecular weight and fragmentation pattern.[12][13]

Conclusion
This technical guide has provided a detailed overview of the key physical properties of

Hexabutyldistannane, presenting quantitative data in a structured format. While specific,

detailed experimental protocols for each property determination are not readily available in the

surveyed literature, generalized methodologies have been described to aid researchers in their

laboratory practices. The provided workflow diagram offers a visual representation of the typical

synthesis and purification process. A comprehensive understanding of these physical

characteristics is fundamental for the effective and safe utilization of Hexabutyldistannane in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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